Cas no 1351652-00-0 (2-[(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino]-N-[4-(morpholin-4-yl)phenyl]acetamide)

• Product Name: 2-[(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino]-N-[4-(morpholin-4-yl)phenyl]acetamide
• CAS No: 1351652-00-0
• MF: C₂₂H₂₆N₄O₂S
• MW: 410.532443523407
• CID: 5869140
• PubChem ID: 71790372
• Update Time: 2025-10-31

2-[(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino]-N-[4-(morpholin-4-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4,7-dimethyl-1,3-benzothiazol-2-yl)-methylamino]-N-(4-morpholin-4-ylphenyl)acetamide
• 2-[(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino]-N-[4-(morpholin-4-yl)phenyl]acetamide
• F6225-0994
• AKOS024540248
• 1351652-00-0
• 2-((4,7-dimethylbenzo[d]thiazol-2-yl)(methyl)amino)-N-(4-morpholinophenyl)acetamide

• Inchi： 1S/C22H26N4O2S/c1-15-4-5-16(2)21-20(15)24-22(29-21)25(3)14-19(27)23-17-6-8-18(9-7-17)26-10-12-28-13-11-26/h4-9H,10-14H2,1-3H3,(H,23,27)
• InChI Key： RSHSIJVBPSBKAB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCOCC2)C=C1)(=O)CN(C1=NC2=C(C)C=CC(C)=C2S1)C

Computed Properties

• Exact Mass: 410.17764726g/mol
• Monoisotopic Mass: 410.17764726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 85.9Ų

Additional information on 2-[(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino]-N-[4-(morpholin-4-yl)phenyl]acetamide

Comprehensive Analysis of 2-[(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino]-N-[4-(morpholin-4-yl)phenyl]acetamide (CAS No. 1351652-00-0)

The compound 2-[(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino]-N-[4-(morpholin-4-yl)phenyl]acetamide (CAS No. 1351652-00-0) is a structurally intricate molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique combination of a benzothiazole core, morpholine moiety, and acetamide linkage makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor or modulator of cellular signaling pathways, given its structural resemblance to known bioactive molecules.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors targeting specific enzymes or receptors. The benzothiazole scaffold, a key feature of this compound, is widely recognized for its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of a morpholine ring further enhances its solubility and bioavailability, addressing one of the critical challenges in drug development. This dual functionality positions CAS No. 1351652-00-0 as a versatile building block for designing novel therapeutics.

From a synthetic perspective, the preparation of 2-[(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino]-N-[4-(morpholin-4-yl)phenyl]acetamide involves multi-step organic reactions, including condensation, amidation, and functional group transformations. Advanced techniques such as HPLC purification and NMR spectroscopy are essential for ensuring the compound's purity and structural integrity. These methodologies align with the increasing demand for high-purity compounds in pharmaceutical research, particularly for high-throughput screening and structure-activity relationship (SAR) studies.

The compound's potential applications extend beyond traditional drug discovery. With the rise of precision medicine and personalized therapies, molecules like CAS No. 1351652-00-0 are being explored for their ability to target specific genetic mutations or aberrant pathways in diseases such as cancer and neurodegenerative disorders. Its lipophilic and hydrogen-bonding properties make it suitable for crossing biological barriers, a critical factor in central nervous system (CNS) drug development.

In the context of green chemistry and sustainable synthesis, researchers are also investigating eco-friendly routes to produce this compound. Solvent-free reactions, catalytic methods, and microwave-assisted synthesis are among the innovative approaches being tested to reduce environmental impact while maintaining yield and efficiency. This aligns with global trends toward sustainable pharmaceutical manufacturing and the reduction of hazardous waste.

Another area of interest is the computational modeling of 2-[(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino]-N-[4-(morpholin-4-yl)phenyl]acetamide. Molecular docking and quantitative structure-activity relationship (QSAR) studies are being employed to predict its binding affinity and optimize its pharmacological profile. These in silico techniques are invaluable for accelerating drug discovery and reducing reliance on costly and time-consuming experimental trials.

As the demand for novel bioactive compounds continues to grow, CAS No. 1351652-00-0 represents a compelling case study in the intersection of chemistry, biology, and technology. Its multifaceted properties and adaptability to various research needs underscore its importance in modern science. Future studies may explore its potential in combination therapies or as a scaffold for developing derivatives with enhanced efficacy and reduced side effects.